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Compound of Interest

Compound Name: TGX-115

CAS No.: 351071-62-0

Cat. No.: B1682240

Get Quote

Technical Support Center: TGX-115
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding potential off-target effects of TGX-115 for researchers, scientists, and drug

development professionals.

Introduction to TGX-115
TGX-115 is a selective inhibitor of the p110β and p110δ isoforms of phosphoinositide 3-kinase

(PI3K).[1][2] It is also widely known as TGX-221.[3] Its primary mechanism of action is the

inhibition of the PI3K/Akt signaling pathway, which is crucial for cell proliferation, survival, and

apoptosis.[4] TGX-221 is a potent, cell-permeable, and reversible ATP-competitive inhibitor of

PI3K p110β.[3][5][6]

Frequently Asked Questions (FAQs)
Q1: What is the primary target of TGX-115?

A1: The primary target of TGX-115 (also known as TGX-221) is the p110β catalytic subunit of

PI3K, with a reported IC50 of approximately 5 nM in cell-free assays.[7] It also shows activity

against the p110δ isoform, with an IC50 of about 100 nM.[6][7]
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Q2: What are the known off-target effects of TGX-115?

A2: TGX-115 is highly selective for p110β over other Class IA PI3K isoforms like p110α.[7]

However, at higher concentrations, it can inhibit the p110δ isoform.[6][7] While comprehensive

kinome-wide screening data is not readily available in the provided search results, like most

kinase inhibitors, the potential for off-target effects at higher concentrations cannot be entirely

ruled out.[8][9]

Q3: I am observing unexpected cellular phenotypes at high concentrations of TGX-115. Could

these be off-target effects?

A3: It is possible. Unexpected phenotypes, such as cytotoxicity or activation of other signaling

pathways at concentrations significantly higher than the IC50 for p110β, may indicate off-target

effects.[10] It is recommended to perform a dose-response experiment to determine if the

observed phenotype correlates with on-target p110β inhibition.[10]

Q4: Can TGX-115 affect other signaling pathways besides PI3K/Akt?

A4: While the primary downstream effector of PI3K is Akt, there is some evidence suggesting

that TGX-115 may also affect the MAPK signaling pathway.[4] This could be due to pathway

crosstalk or potential off-target interactions.

Quantitative Data: In Vitro Inhibitory Activity of TGX-
221
The following table summarizes the in vitro inhibitory activity of TGX-221 against various PI3K

isoforms.

Target Isoform IC50 (nM)
Selectivity vs.
p110β

Reference

p110β 5 - [7]

p110δ 100 20-fold [6][7]

p110α >1000 >200-fold [7]

p110γ >3500 >700-fold [6]
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Issue Question Recommended Action

Unexpected Cell Death

My cells are dying at

concentrations where I expect

specific inhibition of p110β. Is

this an on-target or off-target

effect?

To differentiate between on-

target and off-target toxicity,

consider performing a rescue

experiment by introducing a

constitutively active form of

Akt. If the toxicity is rescued, it

is likely an on-target effect. If

not, it may be due to off-target

activity. Also, conduct a broad

kinase screen to identify

potential off-target interactions.

[10]

Inconsistent Results

I am seeing variable inhibition

of Akt phosphorylation

between experiments. What

could be the cause?

Inconsistent results can arise

from several factors, including

compound stability, cell

density, and passage number.

[8] Ensure that your TGX-115

stock solution is properly

stored and freshly diluted for

each experiment. Standardize

cell seeding density and use

cells within a consistent

passage number range.

Activation of Another Pathway I am observing the activation

of an unexpected signaling

pathway upon treatment with

TGX-115. Why is this

happening?

This could be due to pathway

crosstalk or an off-target effect.

[10][11] Inhibition of the

PI3K/Akt pathway can

sometimes lead to the

activation of compensatory

signaling pathways.[8] To

investigate this, you can

perform a phosphoproteomics

analysis to identify other

activated pathways and use

specific inhibitors to confirm
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their role in the observed

phenotype.

Experimental Protocols
Kinase Selectivity Profiling
To assess the selectivity of TGX-115, a kinase panel screening is recommended.

Objective: To determine the inhibitory activity of TGX-115 against a broad range of kinases.

Methodology:

Prepare a stock solution of TGX-115 in a suitable solvent (e.g., DMSO).

Submit the compound to a commercial kinase profiling service or perform an in-house

screen using a panel of purified kinases. A typical screen would test the compound at one or

two fixed concentrations (e.g., 1 µM and 10 µM) against hundreds of kinases.[9]

The kinase activity is measured using methods such as radiometric assays (e.g., using [γ-

³³P]ATP) or fluorescence-based assays.

Calculate the percent inhibition for each kinase at the tested concentrations.

For any significant "hits" (kinases inhibited above a certain threshold, e.g., 50%), determine

the IC50 value by performing a dose-response analysis.

Cellular Viability Assay (Crystal Violet Staining)
This protocol can be used to assess the effect of TGX-115 on cell proliferation.[7]

Objective: To determine the IC50 of TGX-115 for cell proliferation in a specific cell line.

Methodology:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach

overnight.
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Treat the cells with a serial dilution of TGX-115 (and a vehicle control) for 24, 48, and 72

hours.[7]

After the incubation period, fix the cells by adding a 2.5% glutaraldehyde solution and

incubate for 30 minutes at room temperature.[7]

Wash the plates three times with PBS.

Stain the cells with a crystal violet solution for 30 minutes.

Wash the plates with water to remove excess stain and allow them to air dry.

Solubilize the stain by adding a solubilization buffer (e.g., 10% acetic acid).

Measure the absorbance at a wavelength of 570 nm using a plate reader.

Calculate the percent viability relative to the vehicle-treated control and determine the IC50

value.
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Caption: PI3K/Akt signaling pathway and the inhibitory action of TGX-115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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